Cas no 1360951-29-6 (Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate)

• Product Name: Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate
• CAS No: 1360951-29-6
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• MDL: MFCD22559522
• CID: 4590634
• Update Time: 2025-06-13

Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-7-fluoroindole-3-carboxylate
• Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate

• MDL： MFCD22559522
• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)7-4-13-9-6(7)2-5(11)3-8(9)12/h2-4,13H,1H3
• InChI Key： YWZDTKBKRJZMJN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2F)C(C(OC)=O)=C1

Additional information on Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate

Research Brief on Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate (CAS: 1360951-29-6)

Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate (CAS: 1360951-29-6) is a fluorinated and brominated indole derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases. Its unique structural features, including the presence of both bromo and fluoro substituents, enhance its reactivity and potential for selective modifications, making it a valuable scaffold in medicinal chemistry.

Recent studies have explored the synthetic pathways and applications of Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of novel indole-based PI3K inhibitors, demonstrating its utility in modulating key signaling pathways involved in tumor growth. The compound's bromo and fluoro substituents were critical for achieving high binding affinity and selectivity, as confirmed by molecular docking studies and in vitro assays. Additionally, its methyl ester group provides a convenient handle for further derivatization, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers utilized Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate as a precursor for developing potent JAK2 inhibitors. The compound's halogenated indole core was found to enhance interactions with the kinase's ATP-binding site, leading to improved inhibitory activity. The study also emphasized the compound's stability under physiological conditions, which is a crucial factor for its potential use in drug development. These findings underscore the growing importance of this indole derivative in the design of next-generation kinase inhibitors.

Beyond its applications in kinase inhibitor development, Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate has also been investigated for its antimicrobial properties. A 2022 study in the European Journal of Medicinal Chemistry reported its incorporation into hybrid molecules targeting bacterial efflux pumps, resulting in compounds with enhanced activity against multidrug-resistant strains. The presence of the fluoro substituent was particularly noted for its role in improving membrane permeability and bioavailability, further highlighting the compound's multifunctional potential.

In conclusion, Methyl 5-bromo-7-fluoro-1H-indole-3-carboxylate (CAS: 1360951-29-6) represents a promising building block in medicinal chemistry, with demonstrated applications in oncology, immunology, and infectious disease research. Its unique structural attributes and reactivity profile make it a valuable tool for drug discovery, and ongoing studies continue to explore its potential in new therapeutic areas. Future research may focus on optimizing its synthetic routes and expanding its utility in targeted drug delivery systems.